(R)-1-Aminobut-3-en-2-ol chemical structure and properties
(R)-1-Aminobut-3-en-2-ol chemical structure and properties
Title: (R)-1-Aminobut-3-en-2-ol: Structural Dynamics, Syntheses, and Applications in Advanced Drug Development
Executive Summary
(R)-1-Aminobut-3-en-2-ol is a highly versatile, chiral bifunctional building block utilized extensively in modern organic synthesis and pharmaceutical development. Characterized by a 1,2-amino alcohol motif paired with a terminal vinyl group, this compound provides orthogonal reactive sites that allow for precise stereochemical control during complex molecular assembly[1]. This technical guide explores the physicochemical properties, self-validating synthetic protocols, and critical downstream applications of (R)-1-Aminobut-3-en-2-ol, specifically focusing on its role in synthesizing DNA adducts for oncology research and its utility in constructing marine alkaloid-based antiprotozoal agents.
Physicochemical Profiling & Structural Dynamics
The utility of (R)-1-Aminobut-3-en-2-ol (CAS: 1315049-76-3) stems directly from its structural causality[2]. The spatial proximity of the primary amine and the secondary hydroxyl group enables bidentate chelation with transition metals. This chelation is the primary driving force for stereocontrol in downstream asymmetric transformations, locking intermediates into rigid conformations. Furthermore, the terminal alkene provides an unhindered handle for late-stage functionalization, such as cross-metathesis, epoxidation, or hydroboration[3].
Table 1: Quantitative Physicochemical Properties
| Property | Value |
|---|---|
| IUPAC Name | (2R)-1-aminobut-3-en-2-ol |
| CAS Number | 1315049-76-3 (R-enantiomer) / 13269-47-1 (Racemate) |
| Molecular Formula | C₄H₉NO |
| Molecular Weight | 87.12 g/mol |
| Boiling Point | 174.6 ± 28.0 °C at 760 mmHg |
| Density | 1.0 ± 0.1 g/cm³ |
| Topological Polar Surface Area | 46.3 Ų |
| Canonical SMILES | C=CCN |
(Data aggregated from standardized chemical repositories[1],[2])
Synthetic Methodologies: Self-Validating Protocols
To ensure high enantiomeric purity, researchers rely on either the classical resolution of racemic mixtures or de novo asymmetric synthesis. Both protocols described below are designed as self-validating systems, ensuring that intermediate integrity is analytically confirmed before proceeding.
Protocol A: Enantiomeric Resolution via Chiral Sulfonic Acids
Causality: Synthesizing the pure (R)-enantiomer from the commercially available racemic mixture (CAS 13269-47-1) is achieved through classical diastereomeric salt resolution[1]. By reacting the racemate with a chiral acid such as[(1R)-(endo,anti)]-(+)-3-bromocamphor-8-sulfonic acid (BrCSA), diastereomeric salts are formed. These salts exhibit distinct solubility profiles in polar organic solvents, allowing for the selective crystallization of the targeted enantiomer[4],[5].
Step-by-Step Methodology:
-
Salt Formation: Weigh 3.50 g (40 mmol) of racemic 1-amino-3-buten-2-ol into a 250 mL round-bottom flask. Add 13.13 g of the ammonium salt of (+)-BrCSA. Mix thoroughly for 10 minutes to initiate salt pairing[4].
-
Dissolution & Evaporation: Dissolve the solid mixture completely in 100 mL of hot methanol, heating gently to ensure complete solvation. Evaporate the solvent under reduced pressure using a rotary evaporator to yield a crude yellow solid residue[4].
-
Selective Crystallization: Redissolve the residue in 150 mL of hot ethyl acetate. Allow the solution to cool slowly to room temperature undisturbed. The thermodynamic stability of the (R)-enantiomer salt drives its selective precipitation[4].
-
System Validation: Isolate the crystals via vacuum filtration. To validate the enantiomeric excess (ee > 98%), derivatize a small aliquot with Mosher's acid chloride and analyze via ¹H NMR. The free base is subsequently regenerated by passing the validated salt through a basic ion-exchange resin[5].
Protocol B: Asymmetric Synthesis via Ellman’s Auxiliary
Causality: For targeted asymmetric synthesis, Ellman's tert-butanesulfinamide is the gold standard. The bulky tert-butanesulfinyl group directs the nucleophilic attack of vinylmagnesium bromide onto the imine face via a rigid, chelation-controlled transition state, ensuring exceptional diastereoselectivity[1].
Step-by-Step Methodology:
-
Imine Condensation: Condense an appropriately protected α-oxyaldehyde with (R)-tert-butanesulfinamide in the presence of Ti(OEt)₄ in dichloromethane (DCM) at room temperature.
-
Nucleophilic Addition: Cool the reaction mixture to -78 °C. Add vinylmagnesium bromide (1.5 eq) dropwise. The magnesium coordinates with the sulfinyl oxygen and the imine nitrogen, locking the conformation and directing the vinyl group to the less sterically hindered face[1].
-
Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.
-
Cleavage & System Validation: Cleave the tert-butanesulfinyl group using 4M HCl in methanol. Neutralize and purify via flash chromatography. Validate the absolute configuration using optical rotation polarimetry, comparing the specific rotation against literature values for the (R)-enantiomer[1].
Fig 1. Stereoselective synthesis workflow of (R)-1-Aminobut-3-en-2-ol via Ellman's auxiliary.
Mechanistic Pathways & Applications in Drug Development
(R)-1-Aminobut-3-en-2-ol acts as a critical linchpin in advanced pharmaceutical research, particularly in toxicology and natural product synthesis.
Application 1: Synthesis of DNA Adducts for Toxicology Studies
1,3-Butadiene (BD) is a potent environmental and occupational carcinogen present in automobile exhaust and cigarette smoke. In vivo, BD undergoes cytochrome P450-mediated oxidation to form highly reactive epoxides, such as 3,4-epoxybut-1-ene (EB)[4]. These electrophilic metabolites alkylate DNA, specifically targeting the N6 position of adenine to form mutagenic lesions[4].
To study the structural biology of these lesions and the associated DNA polymerase bypass mechanisms, researchers require site-specific, stereochemically pure DNA adducts. (R)-1-Aminobut-3-en-2-ol is utilized in a nucleophilic aromatic substitution (SNAr) reaction with 6-chloropurine-containing oligodeoxynucleotides to synthesize exact, stable replicas of the N6-(2-hydroxy-3-buten-1-yl)-adenine adducts[4].
Fig 2. Mechanistic pathway of 1,3-butadiene DNA adduct formation and synthetic validation.
Application 2: Marine Alkaloid Synthesis and Antiprotozoal Agents
Marine alkaloids represent a massive, largely untapped reservoir of bioactive compounds effective against neglected tropical diseases and malaria[3]. (R)-1-Aminobut-3-en-2-ol serves as a direct chiral precursor for synthesizing the complex pyrrolopyrazinone cores found in many of these natural products.
Mechanistically, the amino alcohol is converted into a chiral vinyl aziridine. This aziridine undergoes a highly specific palladium-catalyzed ring-opening cross-coupling reaction with commercial bromopyrroles[3]. This sequence yields enantiopure intermediates that, following alkene hydroboration and oxidation, form natural products like longamide B—a compound exhibiting potent antiprotozoal activity[3]. The use of (R)-1-Aminobut-3-en-2-ol guarantees the correct absolute stereochemistry required for target protein binding in the parasite.
References
-
National Institutes of Health (PMC). "Synthesis of DNA Oligodeoxynucleotides Containing Site-Specific 1,3-Butadiene- Deoxyadenosine Lesions." URL:[Link]
-
RSC Publishing. "Marine alkaloids as bioactive agents against protozoal neglected tropical diseases and malaria." URL:[Link]
-
Acta Chemica Scandinavica. "The Absolute Configuration of (−)-5-Vinyl-2-oxazolidinethione (Goitrin)." URL:[Link]
-
ChemSrc. "1315049-76-3_(R)-1-Amino-3-buten-2-ol CAS Information." URL:[Link]
Sources
- 1. benchchem.com [benchchem.com]
- 2. 1315049-76-3_(R)-1-Amino-3-buten-2-olCAS号:1315049-76-3_(R)-1-Amino-3-buten-2-ol【结构式 性质 英文】 - 化源网 [chemsrc.com]
- 3. Marine alkaloids as bioactive agents against protozoal neglected tropical diseases and malaria - Natural Product Reports (RSC Publishing) DOI:10.1039/D0NP00078G [pubs.rsc.org]
- 4. Synthesis of DNA Oligodeoxynucleotides Containing Site-Specific 1,3-Butadiene- Deoxyadenosine Lesions - PMC [pmc.ncbi.nlm.nih.gov]
- 5. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
